N-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-2,2-dimethyloxane-4-carboxamide
• InChI: InChI=1S/C15H21NO3/c1-15(2)10-11(8-9-19-15)14(17)16-12-6-4-5-7-13(12)18-3/h4-7,11H,8-10H2,1-3H3,(H,16,17)
• InChI Key: PRKBWKNHNRLVDL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)C(=O)NC2=CC=CC=C2OC)C
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

N-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C15H21NO3 and its molecular weight is 263.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 263.15214353 g/mol and the complexity rating of the compound is 317. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Synthetic Methods: Innovative synthetic routes have been developed for compounds structurally related to "N-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-carboxamide," demonstrating their utility in producing complex molecules with potential therapeutic applications. For instance, practical synthesis techniques for CCR5 antagonists, which are crucial for HIV treatment, showcase the compound's relevance in medicinal chemistry (Ikemoto et al., 2005).

Medicinal Chemistry Applications

• Cytotoxic Activity: Research into the cytotoxic activities of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which share structural motifs with the compound , highlights their potential in developing cancer therapies by targeting Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).
• Antibacterial Activity: The antibacterial properties of novel oxadiazoles, synthesized from 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide, have been explored, showing effectiveness against various bacterial strains. This underscores the compound's significance in addressing antibiotic resistance (Aghekyan et al., 2020).

Materials Science and Corrosion Inhibition

• Corrosion Inhibition: Pyran derivatives, similar in structure to the compound of interest, have been assessed for their efficacy in corrosion inhibition, particularly for protecting mild steel in acidic environments. This application is critical for extending the lifespan of metal components in industrial settings (Saranya et al., 2020).

Organic Electronics and Optoelectronics

• OLED Materials: The exploration of Pechmann dyes derived from structural analogs for use in organic light-emitting diodes (OLEDs) reveals the compound's potential in electronics. These studies focus on improving the optoelectronic properties and charge transport capabilities, essential for developing more efficient and durable OLED devices (Wazzan & Irfan, 2019).